Cas no 868970-17-6 (4-(6-{(3-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)pyridine)

• Product Name: 4-(6-{(3-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)pyridine
• CAS No: 868970-17-6
• MF: C₁₇H₁₂FN₅S
• MW: 337.374084472656
• CID: 6318884
• PubChem ID: 7190893
• Update Time: 2025-07-10

4-(6-{(3-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(6-{(3-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)pyridine
• 868970-17-6
• SR-01000142354-1
• 6-[(3-fluorophenyl)methylsulfanyl]-3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazine
• SR-01000142354
• 6-((3-fluorobenzyl)thio)-3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazine
• CCG-290598
• F1835-0436
• 4-(6-{[(3-fluorophenyl)methyl]sulfanyl}-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)pyridine
• AKOS024612929

• Inchi： 1S/C17H12FN5S/c18-14-3-1-2-12(10-14)11-24-16-5-4-15-20-21-17(23(15)22-16)13-6-8-19-9-7-13/h1-10H,11H2
• InChI Key： CNMKGIKKWOAEQS-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C=1)F)C1C=CC2=NN=C(C3C=CN=CC=3)N2N=1

Computed Properties

• Exact Mass: 337.07974474g/mol
• Monoisotopic Mass: 337.07974474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 81.3Ų

Additional information on 4-(6-{(3-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)pyridine

Professional Introduction to Compound with CAS No. 868970-17-6 and Product Name: 4-(6-{(3-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)pyridine

The compound with the CAS number 868970-17-6 and the product name 4-(6-{(3-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)pyridine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The intricate scaffold of this molecule, featuring a pyridine core conjugated with a triazolobipyridazine moiety, makes it a promising candidate for further investigation in drug discovery and medicinal chemistry.

In recent years, the development of novel heterocyclic compounds has been a focal point in pharmaceutical research, driven by their ability to exhibit diverse biological functions. The presence of multiple nitrogen-containing rings in the structure of 4-(6-{(3-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)pyridine suggests its potential as an inhibitor or modulator of various enzymatic pathways. Specifically, the triazolobipyridazine segment is known for its role in interacting with biological targets such as kinases and other enzymes involved in signal transduction pathways.

One of the most striking features of this compound is the 3-fluorophenylmethylsulfanyl group attached to the triazolobipyridazine ring. The fluorine atom is a well-known pharmacophore that can enhance metabolic stability and binding affinity. Additionally, the sulfur atom introduces a polar region that can improve solubility and interactions with biological targets. These structural elements collectively contribute to the compound's potential as a therapeutic agent.

Recent studies have highlighted the importance of triazolobipyridazine derivatives in medicinal chemistry due to their ability to modulate protein-protein interactions and enzyme activity. For instance, compounds with similar scaffolds have been investigated for their potential in treating inflammatory diseases, cancer, and neurological disorders. The specific arrangement of atoms in 4-(6-{(3-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)pyridine positions it as a candidate for further exploration in these therapeutic areas.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the triazolobipyridazine core requires careful selection of reagents and catalysts to achieve optimal results. Additionally, the attachment of the 3-fluorophenylmethylsulfanyl group necessitates careful consideration of reaction pathways to minimize side products and maximize functional group compatibility.

In terms of biological activity, preliminary studies suggest that 4-(6-{(3-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)pyridine may exhibit inhibitory effects on certain kinases and other enzymes relevant to cancer progression. The fluorine atom's electronic properties are expected to enhance binding interactions with these targets, potentially leading to potent therapeutic effects. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The compound's structural complexity also makes it an attractive scaffold for derivative development. By modifying specific functional groups or introducing additional heterocyclic rings, researchers can generate libraries of compounds with tailored biological activities. This approach is particularly valuable in drug discovery pipelines where lead optimization is critical for achieving desired pharmacological properties.

From a computational chemistry perspective, molecular modeling studies can provide insights into the interactions between 4-(6-{(3-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)pyridine and its target proteins. These simulations can help predict binding affinities and identify key residues involved in drug-receptor interactions. Such information is invaluable for guiding experimental efforts and optimizing lead compounds for clinical development.

The synthesis and characterization of this compound also highlight the importance of advanced analytical techniques in pharmaceutical research. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming molecular structure and purity. These tools provide critical data that ensures the compound meets the necessary standards for further biological evaluation.

In conclusion,868970-17-6 represents a fascinating example of how complex heterocyclic molecules can be designed for therapeutic applications. The unique structural features of 4-(6-{(3-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)pyridine, particularly the presence of a triazolobipyridazine core and a 3-fluorophenylmethylsulfanyl group,position it as a promising candidate for further investigation in drug discovery. As research continues to uncover new biological functions and develop innovative synthetic strategies,this compound will undoubtedly play a significant role in advancing pharmaceutical science.